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Compound of Interest

Compound Name: 4-lodobenzyl alcohol

Cat. No.: B097238

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 4-
iodobenzyl alcohol, with a specific focus on its melting point. The information herein is

compiled for use in research, drug development, and quality control settings where precise
data is critical.

Core Physical and Chemical Properties

4-lodobenzyl alcohol is a solid, oxygen-containing aromatic compound.[1] Its key physical and
chemical identifiers are summarized in the table below. This data is essential for its proper
handling, characterization, and use in synthetic chemistry.

Data Presentation: Summary of Physical and Chemical Properties
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Property Value Source(s)
IUPAC Name (4-iodophenyl)methanol [2][3]

CAS Number 18282-51-4 [21[41[5]
Molecular Formula C7H710 [1112]131[5]
Molecular Weight 234.03 g/mol [11[3114]
Melting Point 72-75 °C (lit.) (4161171
67.0-77.0 °C [2]

Boiling Point 136 °C / 5 mmHg (lit.) [6]

White to pale cream/yellow
Appearance [21[7]
crystals or powder

Form Solid / Crystalline Powder [41[7]

CNQRHSZYVFYOIE-
InChl Key [2][41[5]
UHFFFAOYSA-N

SMILES OCclccc(l)ecl [2][41[5]

Experimental Protocol: Melting Point Determination

The melting point of a solid is a critical indicator of its purity. Pure crystalline solids typically
exhibit a sharp melting point, while impure samples melt over a wider temperature range and at
a lower temperature.[8] The following is a generalized experimental protocol for determining the
melting point of 4-iodobenzyl alcohol using a capillary-based melting point apparatus (e.g.,
Mel-Temp or similar).

Methodology:
e Sample Preparation:

o Ensure the 4-iodobenzyl alcohol sample is a fine, dry powder. If necessary, crush any
large crystals using a mortar and pestle.[9]
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o Take a capillary tube (sealed at one end) and press the open end into the powdered
sample. A small amount of solid (2-3 mm in height) should enter the tube.[8][10]

o To pack the sample tightly at the bottom of the tube, tap the sealed end gently on a hard
surface or drop the tube through a long, vertical glass tube onto the benchtop.[10][11]

e Apparatus Setup:
o Place the packed capillary tube into the sample holder of the melting point apparatus.[11]

o Ensure the thermometer or temperature probe is correctly positioned to accurately
measure the temperature of the heating block.

e Melting Point Measurement:

o If the approximate melting point is known (around 72-75 °C), heat the apparatus rapidly to
about 15-20 °C below this temperature.[10][11]

o Decrease the heating rate significantly to approximately 1-2 °C per minute. A slow heating
rate is crucial for an accurate measurement.[8][11]

o Observe the sample through the magnifying lens.

o Record the temperature at which the first droplet of liquid appears. This is the beginning of
the melting range.[10]

o Continue heating slowly and record the temperature at which the last solid crystal melts
completely. This is the end of the melting range.[8][10]

e Post-Measurement:
o Record the observed melting range (e.g., 72.5-74.0 °C).
o Allow the apparatus to cool sufficiently before performing another measurement.

o Always use a fresh capillary tube and sample for each subsequent trial to ensure
accuracy.[10]
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Logical Workflow

The following diagram illustrates the logical workflow for the characterization of a chemical
compound like 4-iodobenzyl alcohol, from initial identification to the final data reporting.

Compound Identification & Sourcing

Obtain Compound
(4-lodobenzyl Alcohol)

Verify ldentity
(CAS, Name)

; Physical Property Analysis

Prepare Sample
(Grind, Dry)

Perform Melting Point
Determination

Measure Other Properties

(Appearance, Solubility)

Data Proc vassing & Reporting

Record Melting Range

:

Compile Data in Table [«

:

Generate Technical Report
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Caption: Workflow for Physical Characterization of 4-lodobenzyl Alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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